Cas no 1169748-84-8 ((5-Aminopyridin-3-yl)boronic acid)

• Product Name: (5-Aminopyridin-3-yl)boronic acid
• CAS No: 1169748-84-8
• MF: C₅H₇BN₂O₂
• MW: 137.932280778885
• MDL: MFCD07374883
• CID: 841967
• PubChem ID: 52982816
• Update Time: 2025-06-08

(5-Aminopyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Aminopyridin-3-yl)boronic acid
• 5-Aminopyridine-3-boronic acid
• 5-aminopyridin-3-ylboronic acid
• 3-aminopyridine-5-boronic acid
• Boronic acid, B-(5-amino-3-pyridinyl)-
• 2762AA
• FCH855903
• AB40635
• SY017035
• BC000707
• AX8023781
• AB0079197
• B-(5-AMINO-3-PYRIDINYL)-BORONIC ACID
• J-514459
• MFCD07374883
• DB-060939
• 1169748-84-8
• AKOS006285599
• AS-55628
• DTXSID70680676
• (5-Aminopyridin-3-yl)boronicacid
• J-511732
• SCHEMBL248967
• CS-0067147
• RKZHYRRFTYDWTH-UHFFFAOYSA-N

• MDL： MFCD07374883
• Inchi： 1S/C5H7BN2O2/c7-5-1-4(6(9)10)2-8-3-5/h1-3,9-10H,7H2
• InChI Key： RKZHYRRFTYDWTH-UHFFFAOYSA-N
• SMILES： OB(C1C=NC=C(C=1)N)O

Computed Properties

• Exact Mass: 138.06000
• Monoisotopic Mass: 138.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4

Experimental Properties

• Boiling Point: 460.1±55.0℃/760mmHg
• PSA: 79.37000
• LogP: -1.07520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (5-Aminopyridin-3-yl)boronic acid

Introduction to (5-Aminopyridin-3-yl)boronic Acid (CAS No. 1169748-84-8)

(5-Aminopyridin-3-yl)boronic acid, with the CAS number 1169748-84-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound belongs to the class of boronic acids, which are known for their versatile applications in organic synthesis, drug development, and material engineering. The unique structure of (5-Aminopyridin-3-yl)boronic acid incorporates both an amino group and a boronic acid moiety, making it a valuable intermediate in various chemical reactions and processes.

The significance of this compound lies in its ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. These reactions are widely used in the pharmaceutical industry to construct complex molecular frameworks efficiently. The presence of the aminopyridine core in (5-Aminopyridin-3-yl)boronic acid enhances its reactivity and makes it a preferred choice for synthesizing biologically active molecules. This property has been leveraged in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for medicinal applications. The aminopyridine scaffold is particularly interesting due to its role as a privileged structure in drug design. Studies have shown that compounds containing this moiety often exhibit enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of (5-Aminopyridin-3-yl)boronic acid have been explored as potential inhibitors of enzymes involved in cancer pathways.

The boronic acid functional group in (5-Aminopyridin-3-yl)boronic acid also contributes to its utility in materials science. Boronic acids are known to form stable complexes with diols, a property that has been exploited in the development of smart materials and self-healing polymers. These materials have applications ranging from coatings to biomedical devices, where their ability to undergo reversible bonding is highly beneficial.

Recent advancements in computational chemistry have further highlighted the potential of (5-Aminopyridin-3-yl)boronic acid. Molecular modeling studies have revealed that this compound can be engineered to interact with specific biological targets with high precision. This has opened up new avenues for designing targeted therapies, particularly in the realm of precision medicine. By fine-tuning the structure of this compound, researchers aim to develop drugs that are more effective and have fewer side effects.

The synthesis of (5-Aminopyridin-3-yl)boronic acid is another area of active research. Traditional synthetic routes often involve multi-step processes that can be cumbersome and costly. However, recent innovations in synthetic methodologies have made it possible to produce this compound more efficiently. For example, catalytic methods have been developed that allow for the direct functionalization of pyridine derivatives without the need for harsh conditions.

In conclusion, (5-Aminopyridin-3-yl)boronic acid (CAS No. 1169748-84-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for drug development and material engineering. As research continues to uncover new applications for this compound, its importance is only expected to grow further.